Cas no 857473-42-8 (1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride)

• Product Name: 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride
• CAS No: 857473-42-8
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• CID: 717737
• Update Time: 2025-10-31

1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinepropanoicacid, 1,1-dioxide, hydrochloride (1:1)
• 1-DIXOIDE-4-THIOMORPHOLINEPROPANOIC ACID HYDROCHLORIDE
• 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride

• Inchi： 1S/C7H13NO4S.ClH/c9-7(10)1-2-8-3-5-13(11,12)6-4-8;/h1-6H2,(H,9,10);1H
• InChI Key： GUOLPJHERPAIRH-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCN(CCC(=O)O)C1.Cl

Additional information on 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride

Comprehensive Overview of 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride (CAS No. 857473-42-8)

1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride (CAS No. 857473-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of thiomorpholine derivatives, which are known for their versatility in drug design and medicinal chemistry. The presence of both sulfone and carboxylic acid functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride has increased, particularly in the context of peptide synthesis and small molecule drug development. Researchers are exploring its utility as a building block for creating novel therapeutics targeting metabolic disorders and inflammatory diseases. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. This aligns with the growing trend in the pharmaceutical industry to optimize drug candidates for better bioavailability and efficacy.

One of the most frequently searched questions related to this compound is: "What are the applications of 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride in drug discovery?" The answer lies in its ability to act as a scaffold for designing inhibitors of specific enzymes or receptors. For instance, its thiomorpholine core is structurally similar to motifs found in several FDA-approved drugs, which underscores its potential for structure-activity relationship (SAR) studies. Additionally, its propanoic acid moiety allows for further derivatization, enabling researchers to fine-tune pharmacological properties.

Another hot topic in the scientific community is the role of sulfur-containing compounds in modern therapeutics. 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride fits into this narrative, as the sulfone group contributes to its stability and reactivity. This is particularly relevant in the development of covalent inhibitors, a class of drugs that form irreversible bonds with their targets. Such inhibitors are gaining traction in oncology and infectious disease research, where prolonged target engagement is desirable.

From a synthetic chemistry perspective, the compound's CAS No. 857473-42-8 serves as a critical identifier for researchers sourcing high-purity materials. Suppliers often highlight its ≥98% purity as a key selling point, ensuring reproducibility in experimental results. The compound's hydrochloride salt form also simplifies handling and storage, addressing common challenges faced in laboratory settings. These practical advantages make it a preferred choice for high-throughput screening campaigns and medicinal chemistry projects.

Environmental and regulatory considerations are also shaping the discourse around 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for this compound. Questions like "How can the synthesis of 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride be optimized for minimal waste?" reflect this trend. Innovations in catalytic methods and solvent selection are being explored to reduce the environmental footprint of its production.

In summary, 1,1-Dixoide-4-thiomorpholine Propanoic Acid Hydrochloride (CAS No. 857473-42-8) is a multifaceted compound with broad applicability in drug discovery and development. Its structural features, combined with its practical advantages, position it as a valuable tool for researchers tackling some of the most pressing challenges in modern medicine. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in pharmaceutical innovation and biochemical research.